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CAY10719 CAY10719 CAY10719 is a selective inhibitor of the breast cancer resistance protein ABCG2 (IC50 = 0.23 µM) with little activity at ABCG1. It has been shown to reverse the ABCG2-mediated resistance toward SN 38 (Item No. 15632) and to inhibit ATPase activity.
Brand Name: Vulcanchem
CAS No.: 1942919-63-2
VCID: VC0162741
InChI: InChI=1S/C25H20Cl2N2O2/c1-31-17-9-6-15(7-10-17)25(30)29-13-12-19-18-4-2-3-5-22(18)28-23(19)24(29)16-8-11-20(26)21(27)14-16/h2-11,14,24,28H,12-13H2,1H3
SMILES: COC1=CC=C(C=C1)C(=O)N2CCC3=C(C2C4=CC(=C(C=C4)Cl)Cl)NC5=CC=CC=C35
Molecular Formula: C25H20Cl2N2O2
Molecular Weight: 451.3

CAY10719

CAS No.: 1942919-63-2

Reference Standards

VCID: VC0162741

Molecular Formula: C25H20Cl2N2O2

Molecular Weight: 451.3

CAY10719 - 1942919-63-2

CAS No. 1942919-63-2
Product Name CAY10719
Molecular Formula C25H20Cl2N2O2
Molecular Weight 451.3
IUPAC Name [1-(3,4-dichlorophenyl)-1,3,4,9-tetrahydropyrido[3,4-b]indol-2-yl]-(4-methoxyphenyl)methanone
Standard InChI InChI=1S/C25H20Cl2N2O2/c1-31-17-9-6-15(7-10-17)25(30)29-13-12-19-18-4-2-3-5-22(18)28-23(19)24(29)16-8-11-20(26)21(27)14-16/h2-11,14,24,28H,12-13H2,1H3
Standard InChIKey AKQFVWUCZTWDKB-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C(=O)N2CCC3=C(C2C4=CC(=C(C=C4)Cl)Cl)NC5=CC=CC=C35
Description CAY10719 is a selective inhibitor of the breast cancer resistance protein ABCG2 (IC50 = 0.23 µM) with little activity at ABCG1. It has been shown to reverse the ABCG2-mediated resistance toward SN 38 (Item No. 15632) and to inhibit ATPase activity.
Synonyms [1-(3,4-dichlorophenyl)-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indol-2-yl](4-methoxyphenyl)-methanone
Reference 1.Spindler, A.,Stefan, K. and Wiese, M. Synthesis and investigation of tetrahydro-β-carboline derivatives as inhibitors of the breast cancer resistance protein (ABCG2). J.Med.Chem. 59(13), 6121-6135 (2016).
PubChem Compound 132285218
Last Modified Nov 11 2021
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